Imidazo(2,1-b)-1,3,4-thiadiazole, 6-phenyl-2-(3,4,5-trimethoxyphenyl)-

• CAS RN: 83805-45-2
• Molecular Formula: C19H17N3O3S
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 6-phenyl-2-(3,4,5-trimethoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H17N3O3S/c1-23-15-9-13(10-16(24-2)17(15)25-3)18-21-22-11-14(20-19(22)26-18)12-7-5-4-6-8-12/h4-11H,1-3H3
• InChI Key: FJKQSGSTGKTSGM-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C2=NN3C=C(N=C3S2)C4=CC=CC=C4

Description

Imidazo(2,1-b)-1,3,4-thiadiazole, 6-phenyl-2-(3,4,5-trimethoxyphenyl)-, is a chemical compound that has gained significant attention in the scientific community due to its various applications in research. The compound is commonly referred to as ITTP and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ITTP is not fully understood. However, studies have shown that the compound can induce apoptosis in cancer cells by activating caspase-3 and caspase-9. ITTP has also been shown to inhibit acetylcholinesterase, which can lead to an increase in acetylcholine levels in the brain, potentially improving cognitive function.
Biochemical and Physiological Effects:
ITTP has been shown to have various biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, inhibit acetylcholinesterase, and act as a fluorescent probe for the detection of thiols. Additionally, ITTP has been shown to have antioxidant properties, which can help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

ITTP has various advantages and limitations for lab experiments. The compound is relatively easy to synthesize and can be used as a fluorescent probe for the detection of thiols. Additionally, ITTP has potential applications in cancer research and Alzheimer's disease research. However, the compound has limitations, including its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are various future directions for ITTP research, including its potential use as a therapeutic agent for Alzheimer's disease and cancer. Additionally, further studies are needed to fully understand the mechanism of action of ITTP and its potential applications in other areas of research. Further research is also needed to improve the solubility of ITTP in water and reduce its potential toxicity.

Synthesis Methods

ITTP can be synthesized using various methods, including the reaction of 6-phenyl-2-(3,4,5-trimethoxyphenyl)-imidazo[2,1-b][1,3,4]thiadiazole-7-carbaldehyde with thiosemicarbazide in the presence of a base. The compound can also be synthesized using other methods, including the reaction of 2-chloro-6-phenyl-1,3,4-thiadiazole with 2,3,4-trimethoxybenzaldehyde in the presence of a base.

Scientific Research Applications

ITTP has various applications in scientific research, including its use as a fluorescent probe for the detection of thiols. The compound has also been used as a potential anticancer agent due to its ability to induce apoptosis in cancer cells. Additionally, ITTP has been used as a potential therapeutic agent for the treatment of Alzheimer's disease due to its ability to inhibit acetylcholinesterase.